Cas no 1286705-47-2 (ethyl 3-({5-4-(trifluoromethoxy)phenyl-1,3,4-oxadiazol-2-yl}carbamoyl)propanoate)

• Product Name: ethyl 3-({5-4-(trifluoromethoxy)phenyl-1,3,4-oxadiazol-2-yl}carbamoyl)propanoate
• CAS No: 1286705-47-2
• MF: C₁₅H₁₄F₃N₃O₅
• MW: 373.283974170685
• CID: 6185487
• PubChem ID: 52904163
• Update Time: 2025-06-13

ethyl 3-({5-4-(trifluoromethoxy)phenyl-1,3,4-oxadiazol-2-yl}carbamoyl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-({5-4-(trifluoromethoxy)phenyl-1,3,4-oxadiazol-2-yl}carbamoyl)propanoate
• ethyl 3-({5-[4-(trifluoromethoxy)phenyl]-1,3,4-oxadiazol-2-yl}carbamoyl)propanoate
• ethyl 4-oxo-4-((5-(4-(trifluoromethoxy)phenyl)-1,3,4-oxadiazol-2-yl)amino)butanoate
• F2517-0947
• 1286705-47-2
• AKOS024656166
• ethyl 4-oxo-4-[[5-[4-(trifluoromethoxy)phenyl]-1,3,4-oxadiazol-2-yl]amino]butanoate

• Inchi： 1S/C15H14F3N3O5/c1-2-24-12(23)8-7-11(22)19-14-21-20-13(25-14)9-3-5-10(6-4-9)26-15(16,17)18/h3-6H,2,7-8H2,1H3,(H,19,21,22)
• InChI Key： YCWGLIIVKWRQPR-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1=NN=C(NC(CCC(=O)OCC)=O)O1)(F)F

Computed Properties

• Exact Mass: 373.08855504g/mol
• Monoisotopic Mass: 373.08855504g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on ethyl 3-({5-4-(trifluoromethoxy)phenyl-1,3,4-oxadiazol-2-yl}carbamoyl)propanoate

Comprehensive Overview of Ethyl 3-({5-[4-(Trifluoromethoxy)phenyl]-1,3,4-oxadiazol-2-yl}carbamoyl)propanoate (CAS No. 1286705-47-2)

Ethyl 3-({5-[4-(Trifluoromethoxy)phenyl]-1,3,4-oxadiazol-2-yl}carbamoyl)propanoate (CAS No. 1286705-47-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This ester derivative, incorporating a 1,3,4-oxadiazole core and a trifluoromethoxy substituent, exemplifies the growing interest in heterocyclic compounds for drug discovery and material science. Its molecular architecture combines lipophilicity, metabolic stability, and hydrogen-bonding capacity, making it a promising candidate for further study.

The compound's CAS No. 1286705-47-2 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Researchers often explore its synthesis routes, physicochemical properties, and biological activity, particularly in relation to enzyme inhibition or receptor modulation. Recent publications highlight its potential as a scaffold for designing novel anti-inflammatory or antimicrobial agents, aligning with the global demand for new therapeutic strategies amid rising antibiotic resistance.

From a structural perspective, the 1,3,4-oxadiazole moiety is a key pharmacophore known for its electron-withdrawing properties and conformational rigidity. The trifluoromethoxy group enhances bioavailability by influencing the compound's partition coefficient (logP), a hot topic in medicinal chemistry optimization. Such modifications are frequently discussed in forums on drug-likeness and ADME (Absorption, Distribution, Metabolism, Excretion) profiling, reflecting industry efforts to balance potency with pharmacokinetics.

Applications of ethyl 3-({5-[4-(trifluoromethoxy)phenyl]-1,3,4-oxadiazol-2-yl}carbamoyl)propanoate extend beyond pharmaceuticals. Its derivatives are investigated for crop protection formulations, addressing urgent needs in sustainable agriculture. The trifluoromethoxy group’s resistance to metabolic degradation makes it valuable in designing long-acting agrochemicals, a trending subject given climate change-driven pest pressures. Patent analyses reveal growing IP activity around similar structures, underscoring commercial relevance.

Analytical characterization of this compound typically involves HPLC purity testing, NMR spectroscopy, and mass spectrometry—techniques central to modern quality control workflows. Discussions on platforms like ResearchGate often emphasize challenges in scaling up synthesis while maintaining yield, a pain point for process chemists. Environmental considerations also drive interest in greener synthetic protocols, such as catalytic methods or solvent-free reactions.

In summary, CAS No. 1286705-47-2 represents a nexus of innovation across multiple disciplines. Its versatility underlines why heterocyclic chemistry remains a cornerstone of industrial and academic research, with search trends showing sustained curiosity about structure-activity relationships and patent landscapes. As computational tools like AI-assisted molecular design advance, compounds like this will likely feature prominently in virtual screening campaigns aiming to accelerate discovery timelines.